Cas no 2171451-98-0 (5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid)

• Product Name: 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid
• CAS No: 2171451-98-0
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5786180
• PubChem ID: 165503265
• Update Time: 2025-10-19

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-methylpentanoic acid
• 2171451-98-0
• EN300-1475338
• 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-3-4-9-20(17-26(31)29-15-14-19(2)16-27(32)33)30-28(34)35-18-25-23-12-7-5-10-21(23)22-11-6-8-13-24(22)25/h5-8,10-13,19-20,25H,3-4,9,14-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t19?,20-/m1/s1
• InChI Key： FZRZUZRNYXVHKO-GFOWMXPYSA-N
• SMILES： O(C(N[C@@H](CC(NCCC(C)CC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic Acid: A Comprehensive Overview

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid (CAS No. 2171451-98-0) is a complex organic compound with significant potential in the fields of biochemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a heptanamide chain, and a 3-methylpentanoic acid moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the compound's reactivity and stability.

The Fmoc group is particularly notable for its ability to protect amino groups during peptide synthesis, making this compound a valuable tool in the development of bioactive molecules. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, thereby facilitating the synthesis of complex polypeptides and proteins. The integration of the Fmoc group into this compound underscores its potential applications in drug discovery and biotechnological advancements.

The heptanamide chain within the molecule contributes to its hydrophobicity, which is a critical property for membrane permeability and bioavailability. This feature makes the compound an attractive candidate for drug delivery systems, where membrane interaction is essential for therapeutic efficacy. Moreover, the 3-methylpentanoic acid moiety introduces additional structural complexity, potentially influencing the compound's binding affinity to target proteins or enzymes.

Recent research has focused on the optimization of similar compounds for use in targeted drug delivery systems. For instance, studies have demonstrated that modifying the side chains of amino acids can significantly enhance their ability to penetrate cellular membranes, thereby improving drug efficacy. The 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid structure aligns with these findings, suggesting its potential as a precursor for developing novel therapeutic agents.

In addition to its structural properties, this compound exhibits unique spectroscopic characteristics that make it amenable to detailed analytical studies. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its molecular architecture and confirming its stereochemistry. The R configuration at the third carbon atom is critical for determining the compound's biological activity, as stereochemistry often plays a pivotal role in molecular interactions.

Furthermore, the synthesis of this compound involves multi-step reactions that highlight its versatility as a building block in organic chemistry. The use of Fmoc protection strategies during synthesis ensures high yields and purity, which are essential for subsequent biological evaluations. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically pure derivatives of this compound, further expanding its applicability in chiral chemistry.

From a pharmacological perspective, this compound has shown promise in preclinical studies targeting various disease states. Its ability to modulate key signaling pathways makes it a potential candidate for treating conditions such as inflammation, neurodegenerative diseases, and cancer. However, further research is required to fully understand its pharmacokinetics, toxicity profile, and mechanism of action.

In conclusion, 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-methylpentanoic acid (CAS No. 2171451-98-0) represents a significant advancement in organic chemistry and pharmacology. Its unique structure, combined with cutting-edge synthetic methodologies and biological applications, positions it as a valuable asset in the development of innovative therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly play a pivotal role in shaping future advancements in medicine and biotechnology.